Cas no 2731011-06-4 (Tert-butyl 2,2-diethyl-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2,2-diethyl-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2731011-06-4
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• MDL: MFCD34562738
• CID: 5616051
• PubChem ID: 165604088
• Update Time: 2023-09-20

Tert-butyl 2,2-diethyl-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2731011-06-4
• tert-butyl 2,2-diethyl-4-hydroxypyrrolidine-1-carboxylate
• EN300-33051868
• Tert-butyl 2,2-diethyl-4-hydroxypyrrolidine-1-carboxylate

• MDL： MFCD34562738
• Inchi： 1S/C13H25NO3/c1-6-13(7-2)8-10(15)9-14(13)11(16)17-12(3,4)5/h10,15H,6-9H2,1-5H3
• InChI Key： RBMKADNMROONIX-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OC(C)(C)C)C(CC)(CC)C1

Computed Properties

• Exact Mass: 243.18344366g/mol
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8Ų